2-(Naphthalen-2-yl)propanal
Description
2-(Naphthalen-2-yl)propanal is a useful research compound. Its molecular formula is C13H12O and its molecular weight is 184.238. The purity is usually 95%.
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Scientific Research Applications
Photophysical Behavior in Biological Systems
2-(Naphthalen-2-yl)propanal and related compounds like acrylodan and prodan have been studied for their photophysical behavior in various solvents and aqueous mixtures. These compounds are often used in biological systems to study properties like max emission in response to solvent effects. The study conducted by Moreno Cerezo et al. (2001) provides insights into their behavior in solvents commonly used in peptide and protein studies (Moreno Cerezo et al., 2001).
Fluorescence Microscopy
The derivative 1,1-Dicyano-2-[6-(dimethylamino)naphthalen-2-yl]propene (DDNP) shows potential as a fluorophore for fluorescence microscopy. Its fluorescence emission is sensitive to solvent polarity and viscosity, making it useful in differentiating between lipid or protein-bound states and aqueous media. This property was highlighted in the research by Jacobson et al. (1996) (Jacobson et al., 1996).
Potential Chemotherapeutic Agent
The compound (E)-3-mesityl-1-(naphthalen-2-yl) prop-2-en-1-one, a derivative of this compound, has been investigated for its potential as a chemotherapeutic agent. Its structure and spectral properties have been studied in detail, with findings suggesting potential anti-diabetic activity. This was explored by Barakat et al. (2015) in their study (Barakat et al., 2015).
Antimicrobial Activity
N-(naphthalen-1-yl)propanamide derivatives have been synthesized and evaluated for antimicrobial activity. These compounds showed notable activity against bacteria and fungi, suggesting their potential in antimicrobial applications. This was researched by Evren et al. (2020) (Evren et al., 2020).
Anticonvulsant Agents
Novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro derivatives have been synthesized and evaluated as potential anticonvulsant agents. The research by Ghareb et al. (2017) demonstrates their promising effects in delaying seizures, suggesting their potential in treating convulsive disorders (Ghareb et al., 2017).
Properties
IUPAC Name |
2-naphthalen-2-ylpropanal |
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InChI |
InChI=1S/C13H12O/c1-10(9-14)12-7-6-11-4-2-3-5-13(11)8-12/h2-10H,1H3 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
MJNMZHAZYDYGMQ-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CC(C=O)C1=CC2=CC=CC=C2C=C1 |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C13H12O |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
184.23 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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